Cas no 131842-76-7 (2-1-(Methyl-d3)ethyl-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester)

• Product Name: 2-1-(Methyl-d3)ethyl-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester
• CAS No: 131842-76-7
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• CID: 5050592
• Update Time: 2025-08-05

2-1-(Methyl-d3)ethyl-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-[[[[1-(Methyl-d3)ethyl-1,2,2,2-d4]amino]sulfonyl]amino]-benzoic Acid Methyl Ester
• 2-1-(Methyl-d3)ethyl-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester

• Inchi： 1S/C11H16N2O4S/c1-8(2)12-18(15,16)13-10-7-5-4-6-9(10)11(14)17-3/h4-8,12-13H,1-3H3
• InChI Key： OUPVTMCNLOJJSK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1NS(=O)(=O)NC([H])(C([H])([H])[H])C([H])([H])[H])(=O)OC

Additional information on 2-1-(Methyl-d3)ethyl-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester

Introduction to Compound CAS No. 131842-76-7: 2-(1-(Methyl-d3)ethyl)-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester

The compound with CAS No. 131842-76-7, known as 2-(1-(Methyl-d3)ethyl)-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which incorporates both deuterated and non-deuterated functional groups, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The deuterated substituents in this compound, particularly the methyl-d3 and d4aminosulfonyl groups, are strategically introduced to enhance stability and alter physical properties such as melting points and solubility. These modifications are critical in applications ranging from pharmaceutical development to advanced materials research.

The synthesis of 2-(1-(Methyl-d3)ethyl)-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester involves a multi-step process that combines traditional organic synthesis techniques with modern deuterium incorporation methods. Researchers have successfully employed methodologies such as nucleophilic substitution and coupling reactions to achieve high yields and purity levels. The use of deuterium in this compound not only enhances its stability but also provides opportunities for isotopic labeling in biochemical studies.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery programs. The benzoic acid methyl ester core is a common motif in pharmacologically active compounds, and the addition of deuterated groups can significantly influence drug metabolism and pharmacokinetics. Recent studies have demonstrated that deuterium incorporation can reduce the rate of drug degradation in vivo, thereby improving bioavailability and reducing toxicity.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The unique combination of functional groups allows for tailored surface properties in polymer systems. For instance, researchers have explored the use of this compound as a building block for self-assembling monolayers (SAMs), which are critical components in nanotechnology and sensor development.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity patterns. These findings are instrumental in guiding future research directions and optimizing synthetic pathways for large-scale production.

The development of 2-(1-(Methyl-d3)ethyl)-1,2,2,2-d4aminosulfonylamino-benzoic Acid Methyl Ester represents a significant milestone in the field of deuterated organic compounds. Its versatility across multiple disciplines underscores the importance of continued research into novel chemical entities with tailored isotopic compositions.

As the demand for specialized chemicals continues to grow across industries, compounds like CAS No. 131842-76-7 are poised to play a pivotal role in driving innovation. With ongoing advancements in synthetic methodologies and materials science applications, this compound is expected to remain at the forefront of cutting-edge research for years to come.